Cas no 1803833-38-6 (1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene)

• Product Name: 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene
• CAS No: 1803833-38-6
• MF: C₇H₃Br₂F₃O
• MW: 319.901331186295
• CID: 4706064
• Update Time: 2025-05-23

1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene

• Inchi： 1S/C7H3Br2F3O/c8-3-2-6(13-7(11)12)4(9)1-5(3)10/h1-2,7H
• InChI Key： YSQAJZDOUSIUPV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 9.2

Additional information on 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene

1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene: A Comprehensive Overview

1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene (CAS No. 1803833-38-6) is a highly specialized aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bromine and fluorine substituents, which confer it with distinctive electronic and physical properties. Recent studies have highlighted its potential applications in advanced materials, pharmaceuticals, and electronic devices.

The molecular structure of 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene consists of a benzene ring with substituents at positions 1, 2, 4, and 5. Specifically, the compound features two bromine atoms at positions 1 and 4, a difluoromethoxy group (-O-CF₂-) at position 2, and a fluorine atom at position 5. This arrangement creates a highly electron-deficient aromatic system due to the electronegative nature of bromine and fluorine atoms. The compound's electronic properties have been extensively studied using computational chemistry methods, revealing its potential as a building block for functional materials.

Recent research has focused on the synthesis and characterization of 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene. One notable study demonstrated that the compound can be synthesized via a multi-step process involving electrophilic substitution reactions on bromobenzene derivatives. The reaction conditions were optimized to achieve high yields and purity, which are critical for its intended applications. The compound's stability under various environmental conditions has also been evaluated, showing that it remains stable under normal storage conditions but requires specific handling during chemical reactions.

The physical properties of 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene have been thoroughly investigated. Its melting point is reported to be in the range of 150–160°C, while its boiling point is approximately 300°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is required.

One of the most promising applications of 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene lies in its use as an intermediate in the synthesis of advanced materials. For instance, recent studies have explored its role in the development of high-performance polymers for electronic applications. The compound's ability to act as a precursor for functionalized polymers has been demonstrated through polymerization reactions under controlled conditions. The resulting materials exhibit excellent electrical conductivity and thermal stability, making them ideal candidates for use in next-generation electronic devices.

In addition to its role in materials science, 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene has shown potential in pharmaceutical research. Its unique electronic properties make it a valuable starting material for the synthesis of bioactive compounds with specific pharmacological activities. Researchers have utilized this compound to develop novel drug candidates targeting various diseases, including cancer and inflammatory disorders. Preliminary studies indicate that derivatives of this compound exhibit promising biological activity, warranting further investigation into their therapeutic potential.

The environmental impact of 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene has also been a topic of recent interest. Studies have examined its biodegradation pathways under simulated environmental conditions, revealing that the compound undergoes slow degradation due to its stable aromatic structure. However, its persistence in the environment raises concerns about potential ecological risks if not properly managed during industrial processes.

In conclusion, 1,4-Dibromo-2-difluoromethoxy-5-fluorobenzene (CAS No. 1803833-38-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and electronic properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.